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L-2,5-Dihydrophenylalanine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
L-2,5-Dihydrophenylalanine (L-2,5-DHPA) is a non-proteinogenic amino acid with antibiotic

properties. It is a metabolite produced by certain microorganisms, notably the bacterium

Streptomyces arenae[1][2]. Structurally, it is an isomer of the well-known drug L-DOPA (L-3,4-

dihydroxyphenylalanine), but with a partially saturated phenyl ring, which confers distinct

chemical and biological characteristics. This document provides a comprehensive overview of

the known physical and chemical properties of L-2,5-Dihydrophenylalanine, its biosynthesis,

and its reported biological activities. Due to the limited availability of detailed experimental data

in publicly accessible literature, this guide also highlights areas where further research is

needed.

Core Physical and Chemical Properties
Detailed experimental data on the physicochemical properties of L-2,5-Dihydrophenylalanine
are scarce. The following tables summarize the available information, primarily from chemical

databases and biosynthetic studies.

Table 1: General and Physical Properties of L-2,5-Dihydrophenylalanine
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Property Value Source

IUPAC Name
(2S)-2-amino-3-cyclohexa-1,4-

dien-1-ylpropanoic acid
[3]

Synonyms
L-2,5-Dihydrophenylalanine,

DHPA
[1][3]

CAS Number 16055-12-2 [3]

Molecular Formula C9H13NO2 [3]

Molecular Weight 167.20 g/mol [3]

Appearance

Not specified in literature.

Likely a solid at room

temperature.

-

Melting Point Data not available. -

Solubility

Data not available. Expected

to have some solubility in

water due to the amino acid

moiety.

-

pKa

Data not available. Expected

to have pKa values typical for

the amino and carboxylic acid

groups of an amino acid.

-

Table 2: Spectroscopic Data for L-2,5-Dihydrophenylalanine
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Spectroscopic Method Data Source

Nuclear Magnetic Resonance

(NMR)

Specific experimental NMR

data for L-2,5-

Dihydrophenylalanine is not

readily available in the

searched literature.

-

Mass Spectrometry (MS)

Specific experimental mass

spectra for L-2,5-

Dihydrophenylalanine are not

readily available in the

searched literature. The

monoisotopic mass is

167.094629 g/mol (calculated).

-

Infrared (IR) Spectroscopy

Specific experimental IR data

for L-2,5-Dihydrophenylalanine

is not readily available in the

searched literature.

-

Chemical Structure and Reactivity
L-2,5-Dihydrophenylalanine possesses a unique structure combining an L-alanine side chain

with a cyclohexa-1,4-diene ring. This diene system makes it chemically distinct from aromatic

amino acids like phenylalanine and tyrosine. The presence of the amino group and the

carboxylic acid group imparts the characteristic zwitterionic properties of amino acids. The

unconjugated diene in the ring is expected to undergo reactions typical of alkenes, such as

addition reactions. Its stability, particularly in solution and under varying pH and temperature,

has not been extensively documented[4].

Biosynthesis
L-2,5-Dihydrophenylalanine is a natural product synthesized by Streptomyces arenae[1][2].

Studies on its biosynthesis have shown that it is derived from the shikimic acid pathway[1]. The

immediate precursor is prephenate. The proposed biosynthetic pathway involves an allylic

rearrangement of prephenate, followed by a 1,4-reduction of the resulting conjugated diene,
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and a final combined decarboxylation and dehydration step to yield L-2,5-
Dihydrophenylalanine[1].

Shikimic Acid Chorismate Prephenate Conjugated Diene IntermediateAllylic Rearrangement L-2,5-Dihydrophenylalanine

1,4 Reduction,
Decarboxylation,

Dehydration

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of L-2,5-Dihydrophenylalanine from Shikimic Acid.

Biological Activity
The primary reported biological activity of L-2,5-Dihydrophenylalanine is its antibiotic

property, as it was originally isolated as an antibiotic from Streptomyces arenae[1]. More

recent, albeit limited, information suggests that it can act as an apoptosis inducer in human

myeloblastoid leukemia (HL-60) cells[5]. The mechanism of its antibiotic action and its

apoptotic effects are not well-characterized in the available literature.

Experimental Protocols
Detailed and validated experimental protocols for the synthesis, isolation, and analysis of L-
2,5-Dihydrophenylalanine are not extensively described in the public domain.

Isolation from Streptomyces arenae
A general approach for the isolation of metabolites from Streptomyces species would be

employed, followed by purification.
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Fermentation of
Streptomyces arenae

Centrifugation to
separate biomass and supernatant

Solvent Extraction of
Supernatant and/or Biomass

Concentration of Crude Extract

Chromatographic Purification
(e.g., HPLC)

Structural Characterization
(NMR, MS)

Pure L-2,5-Dihydrophenylalanine

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of L-2,5-
Dihydrophenylalanine.

Analytical Methods
Standard analytical techniques for amino acids would be applicable for the characterization of

L-2,5-Dihydrophenylalanine.
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High-Performance Liquid Chromatography (HPLC): Reversed-phase or ion-exchange

chromatography could be used for its separation and quantification.

Mass Spectrometry (MS): For determination of molecular weight and fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For detailed structural elucidation.

Specific parameters for these methods would need to be developed and validated.

Conclusion and Future Directions
L-2,5-Dihydrophenylalanine is a unique natural product with recognized antibiotic and

potential anticancer activities. However, a comprehensive understanding of its physical and

chemical properties is currently hampered by the limited availability of published experimental

data. Further research is required to fully characterize this molecule, including detailed

spectroscopic analysis, determination of its physicochemical constants, and elucidation of its

mechanisms of biological action. Such studies would be invaluable for assessing its potential in

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical properties of L-2,5-
Dihydrophenylalanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092993#physical-and-chemical-properties-of-l-2-5-
dihydrophenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b092993#physical-and-chemical-properties-of-l-2-5-dihydrophenylalanine
https://www.benchchem.com/product/b092993#physical-and-chemical-properties-of-l-2-5-dihydrophenylalanine
https://www.benchchem.com/product/b092993#physical-and-chemical-properties-of-l-2-5-dihydrophenylalanine
https://www.benchchem.com/product/b092993#physical-and-chemical-properties-of-l-2-5-dihydrophenylalanine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b092993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

